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Compound of Interest

Compound Name: Xylobiose

Cat. No.: B8103019

This guide provides immediate safety, operational, and disposal information for laboratory
professionals, including researchers, scientists, and drug development experts, who handle
Xylobiose. Adherence to these procedures is critical for ensuring a safe laboratory
environment.

Hazard Assessment and GHS Classification

Xylobiose presents several potential hazards that necessitate careful handling. According to at
least one safety data sheet, it is classified as harmful if swallowed, a skin and eye irritant, and
may cause respiratory irritation[1]. However, other suppliers do not classify it as a hazardous
substance[2][3]. Given this discrepancy, it is prudent to handle Xylobiose with a degree of
caution, assuming the more stringent hazard classification.

Hazard Classification

Category Hazard Statement

(GHS)
Acute toxicity, oral Category 4 H302: Harmful if swallowed[1]
Skin corrosion/irritation Category 2 H315: Causes skin irritation[1]
Serious eye damage/eye H319: Causes serious eye
N Category 2A N
irritation irritation[1]
Specific target organ toxicity, H335: May cause respiratory

) Category 3 o
single exposure irritation[1]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to mitigate the risks associated with handling

Xylobiose. The following equipment should be worn at all times when working with this
chemical[1][4]:

Eye Protection: Safety goggles with side-shields are required to protect against splashes and
airborne particles[1].

Hand Protection: Wear protective, chemical-resistant gloves[1].

Body Protection: An impervious lab coat or protective clothing is necessary to prevent skin
contact[1].

Respiratory Protection: In situations where dust or aerosols may be generated, a suitable
respirator should be used. Always work in a well-ventilated area, preferably within a fume
hood[1].

Experimental Protocol: Safe Handling of Xylobiose

This protocol outlines the step-by-step procedure for safely handling Xylobiose in a laboratory

setting.

1. Pre-Handling Preparations

Ensure that a safety shower and an eye wash station are readily accessible[1].
Verify that the work area is well-ventilated.

Gather all necessary PPE and ensure it is in good condition.

Have appropriate spill cleanup materials on hand.

. Handling Xylobiose

Avoid the formation of dust and aerosols[1].

Do not breathe in dust, fumes, gas, mist, vapors, or spray[1].

Avoid contact with skin and eyes[1].

When weighing or transferring the powder, do so in a fume hood or a designated ventilated
enclosure.

Do not eat, drink, or smoke in the area where Xylobiose is being handled[1].
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3. Post-Handling Procedures

Wash hands thoroughly after handling the substance[1].
Clean all equipment and the work area to remove any residual contamination.
Contaminated clothing should be removed and washed before reuse[1].

First Aid Measures

In the event of exposure, immediate action is crucial:

If Inhaled: Move the individual to fresh air. If breathing is difficult, seek medical attention[1].

e In Case of Skin Contact: Wash the affected area with plenty of soap and water. If skin
irritation persists, consult a physician[1].

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical
attention[1].

« |If Swallowed: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention[1].

Storage and Disposal

Storage:

o Store in a well-ventilated place and keep the container tightly closed[1].
e For long-term stability, some suppliers recommend storing at -20°C.

» Store in a locked-up area to prevent unauthorized access[1].

Disposal:

» Dispose of Xylobiose and its container in accordance with all applicable local, state, and
federal regulations[1]. Do not allow the chemical to enter drains or water sources[1].
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Caption: Workflow for the safe handling of Xylobiose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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